![molecular formula C23H22N2O4S B2943159 4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)-N-(4-methoxyphenyl)benzamide CAS No. 391876-73-6](/img/structure/B2943159.png)
4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)-N-(4-methoxyphenyl)benzamide
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Description
4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)-N-(4-methoxyphenyl)benzamide is a chemical compound that belongs to the class of isoquinoline sulfonamides. It has been the subject of scientific research due to its potential application in the field of medicine.
Scientific Research Applications
Synthesis and Characterization in Medicinal Chemistry
Research into the synthesis and characterization of derivatives related to 4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)-N-(4-methoxyphenyl)benzamide has led to the discovery of potential pharmaceutical agents. For instance, studies on quinazoline derivatives have explored their application as diuretic and antihypertensive agents, revealing significant pharmacological activity (Rahman et al., 2014). Similarly, research into tetrahydroisoquinoline derivatives has identified their potential as anticancer agents, highlighting the extensive possibilities in drug development (Redda et al., 2010).
Novel Synthesis Methods and Characterization
Innovative synthesis methods involving the Bischler–Napieralski isoquinoline synthesis have been explored. This includes the creation of both normal and abnormal reaction products, which broadens the scope of chemical synthesis in this area (Doi et al., 1997). Furthermore, the synthesis and characterization of soluble polymides from related compounds have been studied, contributing to advancements in polymer science (Imai et al., 1984).
Catalysis and Organic Synthesis
The compound has been instrumental in catalysis research, especially in Rh-catalyzed oxidative coupling processes. This research has significant implications in organic synthesis, particularly in constructing complex molecular structures (Song et al., 2010).
Research in Pharmacology and Biochemistry
In pharmacology, studies on benzamide analogues, including those related to this compound, have explored their binding to receptors, such as sigma-2 receptors. This has implications for understanding receptor interactions and developing new therapeutic agents (Xu et al., 2005).
properties
IUPAC Name |
4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)-N-(4-methoxyphenyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N2O4S/c1-29-21-10-8-20(9-11-21)24-23(26)18-6-12-22(13-7-18)30(27,28)25-15-14-17-4-2-3-5-19(17)16-25/h2-13H,14-16H2,1H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYGGZIXYGINZHW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCC4=CC=CC=C4C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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